Cas no 17758-07-5 (2-Methoxy-5-methylpyrimidine)

• Product Name: 2-Methoxy-5-methylpyrimidine
• CAS No: 17758-07-5
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 122535
• PubChem ID: 580052
• Update Time: 2025-08-05

2-Methoxy-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-methylpyrimidine
• Pyrimidine, 2-methoxy-5-methyl- (8CI,9CI)
• Pyrimidine,2-methoxy-5-methyl-
• BCJLWYKGUBGKFP-UHFFFAOYSA-N
• Q63391997
• Pyrimidine, 2-methoxy-5-methyl-
• SB56900
• AMY15640
• DTXSID20342237
• SCHEMBL12553
• 17758-07-5
• G90052
• DTXCID80293317
• MFCD27923133

• Inchi： 1S/C6H8N2O/c1-5-3-7-6(9-2)8-4-5/h3-4H,1-2H3
• InChI Key： BCJLWYKGUBGKFP-UHFFFAOYSA-N
• SMILES： O(C)C1=NC=C(C=N1)C

Computed Properties

• Exact Mass: 124.06374
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 79.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01

Additional information on 2-Methoxy-5-methylpyrimidine

Comprehensive Overview of 2-Methoxy-5-methylpyrimidine (CAS No. 17758-07-5): Properties, Applications, and Industry Insights

2-Methoxy-5-methylpyrimidine (CAS No. 17758-07-5) is a specialized organic compound belonging to the pyrimidine family, a class of heterocyclic aromatic compounds widely utilized in pharmaceuticals, agrochemicals, and material science. With the growing demand for pyrimidine derivatives in drug discovery and sustainable chemistry, this compound has garnered significant attention for its unique structural features and versatile reactivity. The methoxy and methyl substituents at the 2- and 5-positions, respectively, enhance its electron-donating properties, making it a valuable intermediate in synthetic organic chemistry.

The compound’s molecular formula, C₆H₈N₂O, and molar mass of 124.14 g/mol, reflect its compact yet functionalized structure. Researchers frequently explore 2-Methoxy-5-methylpyrimidine for its role in constructing N-heterocyclic scaffolds, a hot topic in medicinal chemistry due to their prevalence in FDA-approved drugs. Recent trends in green chemistry have also spurred interest in optimizing its synthesis using catalytic methods or renewable feedstocks, aligning with global sustainability goals.

In the pharmaceutical sector, 17758-07-5 serves as a precursor for kinase inhibitors and antiviral agents, addressing pressing healthcare challenges such as oncology and infectious diseases. Its incorporation into high-performance materials, like liquid crystals or organic semiconductors, further underscores its multidisciplinary utility. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity, ensuring compliance with industry standards.

From an industrial perspective, scalability and cost-efficiency are critical considerations for 2-Methoxy-5-methylpyrimidine production. Innovations in continuous flow chemistry and catalytic hydrogenation have emerged as promising approaches to enhance yield and reduce waste. Additionally, the compound’s stability under ambient conditions facilitates storage and transportation, minimizing logistical challenges for manufacturers.

Environmental and regulatory aspects of pyrimidine-based compounds are increasingly scrutinized, with emphasis on biodegradability and eco-friendly synthesis. Lifecycle assessments (LCAs) of 17758-07-5 are being conducted to evaluate its environmental footprint, reflecting the industry’s shift toward circular economy principles. This aligns with consumer and investor preferences for sustainable chemicals.

Market analyses indicate rising demand for 2-Methoxy-5-methylpyrimidine in Asia-Pacific regions, driven by expanding pharmaceutical R&D and agrochemical sectors. Patent filings related to its derivatives have surged, highlighting its potential in intellectual property-driven applications. Collaborations between academia and industry are accelerating its adoption in cutting-edge technologies, such as AI-driven drug design and catalysis optimization.

For researchers and procurement specialists, sourcing high-purity 2-Methoxy-5-methylpyrimidine is paramount. Reputable suppliers provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to ensure transparency. Online platforms offering chemical databases and structure-searchable catalogs have simplified the procurement process, catering to the digital transformation of the chemical industry.

In summary, 2-Methoxy-5-methylpyrimidine (CAS No. 17758-07-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span life sciences, materials engineering, and sustainability initiatives, making it a compound of enduring relevance. As scientific advancements and industrial needs evolve, this pyrimidine derivative is poised to play a pivotal role in addressing complex global challenges.